- An efficient Mn-catalyzed reductive carbonylation of aryl iodides to aryl aldehydes and their benzimidazole and benzoxazoles, Synthetic Communications, 2022, 52(15), 1628-1634
Cas no 918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde)
918523-99-6 structure
Product Name:2,5-Difluoro-4-hydroxybenzaldehyde
CAS No:918523-99-6
MF:C7H4F2O2
MW:158.102269172668
MDL:MFCD04112521
CID:827588
PubChem ID:21966462
Update Time:2025-09-22
2,5-Difluoro-4-hydroxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Difluoro-4-hydroxybenzaldehyde
- 2,5-Difluoro-4-hydroxy-benzaldehyde
- 2,5-Difluoro-4-hydroxybenzaldehyde (ACI)
- FFPHRYLGIPAZBL-UHFFFAOYSA-N
- 918523-99-6
- STL557635
- DTXSID30620952
- CS-W014333
- 2,5-Difluoro-4-hydroxybenzaldehyde;4-Hydroxy-2,5-difluorobenzaldehyde;
- BBL103825
- AS-46006
- DB-011355
- CL8247
- SCHEMBL415162
- SY104444
- MFCD04112521
- AKOS005255151
-
- MDL： MFCD04112521
- Inchi： 1S/C7H4F2O2/c8-5-2-7(11)6(9)1-4(5)3-10/h1-3,11H
- InChI Key： FFPHRYLGIPAZBL-UHFFFAOYSA-N
- SMILES： O=CC1C(F)=CC(O)=C(F)C=1
Computed Properties
- Exact Mass: 158.01800
- Monoisotopic Mass: 158.018
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 1.2
Experimental Properties
- Color/Form: No data available
- Melting Point: 145-148℃
- Boiling Point: 232.1±35.0 °C at 760 mmHg
- Flash Point: 94.2±25.9 °C
- Water Partition Coefficient: Slightly soluble in water.
- PSA: 37.30000
- LogP: 1.48290
- Sensitiveness: Air Sensitive
2,5-Difluoro-4-hydroxybenzaldehyde Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Hazardous Material Identification：
- Storage Condition：Store at 4°C,-4At ℃Store…Better
2,5-Difluoro-4-hydroxybenzaldehyde Customs Data
- HS CODE：2913000090
- Customs Data：
China Customs Code:
2913000090Overview:
2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%
2,5-Difluoro-4-hydroxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO159-5g |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 95% | 5g |
3233.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO159-250mg |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 95% | 250mg |
843CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO159-50mg |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 95% | 50mg |
108.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AO159-1g |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 95% | 1g |
859.0CNY | 2021-07-14 | |
| Fluorochem | 045012-1g |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 99% | 1g |
￡46.00 | 2022-02-28 | |
| Fluorochem | 045012-5g |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 99% | 5g |
￡177.00 | 2022-02-28 | |
| Fluorochem | 045012-25g |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 99% | 25g |
￡531.00 | 2022-02-28 | |
| Chemenu | CM308351-5g |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 95+% | 5g |
$323 | 2021-06-16 | |
| Alichem | A014000841-250mg |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 97% | 250mg |
$470.40 | 2023-08-31 | |
| Alichem | A014000841-500mg |
2,5-Difluoro-4-hydroxybenzaldehyde |
918523-99-6 | 97% | 500mg |
$798.70 | 2023-08-31 |
2,5-Difluoro-4-hydroxybenzaldehyde Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium bicarbonate , Sodium carbonate , Triethylsilane Catalysts: Manganese dichloride Solvents: 1,4-Dioxane ; 4 h, 1 atm, 70 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 0.5 h, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.2 1 h, -78 °C; -78 °C → rt
Reference
- Pyrrolo[2,3-b]pyridine compounds and methods for kinase modulation, preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
Production Method 4
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C
1.2 1 h, -78 °C; -78 °C → rt
1.2 1 h, -78 °C; -78 °C → rt
Reference
- Pyrrolo[2,3-b]pyridines as kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
2,5-Difluoro-4-hydroxybenzaldehyde Raw materials
2,5-Difluoro-4-hydroxybenzaldehyde Preparation Products
2,5-Difluoro-4-hydroxybenzaldehyde Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
918523-99-6 (2,5-Difluoro-4-hydroxybenzaldehyde) Related Products
- 256417-11-5(2,3-Difluoro-4-methoxybenzaldehyde)
- 120951-87-3(Benzaldehyde,2-fluoro-3,5-dihydroxy-)
- 103438-84-2(2-Fluoro-5-hydroxybenzaldehyde)
- 192927-69-8(2,4-Difluoro-3-hydroxybenzaldehyde)
- 405-05-0(3-Fluoro-4-hydroxybenzaldehyde)
- 118276-06-5(3,5-Difluoro-4-hydroxybenzaldehyde)
- 348-27-6(2-Fluoro-4-hydroxybenzaldehyde)
- 532967-21-8(2,6-Difluoro-4-hydroxybenzaldehyde)
- 152434-88-3(2,6-Difluoro-3-hydroxybenzaldehyde)
- 61338-95-2(Benzaldehyde, 2-fluoro-3,4-dihydroxy-)
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
